Cas no 453565-94-1 (Benzoic acid, 3-fluoro-5-(3-pyridinyl)-, methyl ester)

• Product Name: Benzoic acid, 3-fluoro-5-(3-pyridinyl)-, methyl ester
• CAS No: 453565-94-1
• MF: C₁₃H₁₀FNO₂
• MW: 231.222406864166
• CID: 3989830
• PubChem ID: 21942429
• Update Time: 2025-10-08

Benzoic acid, 3-fluoro-5-(3-pyridinyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-fluoro-5-(3-pyridinyl)-, methyl ester
• Methyl 3-fluoro-5-(pyridin-3-yl)benzoate
• YNSBUXWRJNOJHE-UHFFFAOYSA-N
• SCHEMBL5225827
• Methyl-3-fluoro-5-(3-pyridyl)benzoate
• 453565-94-1

• Inchi： 1S/C13H10FNO2/c1-17-13(16)11-5-10(6-12(14)7-11)9-3-2-4-15-8-9/h2-8H,1H3
• InChI Key： YNSBUXWRJNOJHE-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC(C2=CC=CN=C2)=CC(F)=C1

Computed Properties

• Exact Mass: 231.06955672Da
• Monoisotopic Mass: 231.06955672Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 39.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on Benzoic acid, 3-fluoro-5-(3-pyridinyl)-, methyl ester

Benzoic Acid, 3-Fluoro-5-(3-Pyridinyl)-, Methyl Ester (CAS No. 453565-94-1)

The compound Benzoic acid, 3-fluoro-5-(3-pyridinyl)-, methyl ester (CAS No. 453565-94-1) is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique combination of functional groups and aromatic systems, making it a subject of interest in both academic and industrial research.

Benzoic acid derivatives are widely studied due to their versatility in organic synthesis and their ability to participate in various chemical reactions. The presence of the fluoro group at the 3-position introduces electronic effects that can influence the reactivity and stability of the molecule. Similarly, the pyridinyl group at the 5-position adds complexity to the structure, potentially enhancing the compound's ability to engage in hydrogen bonding or other non-covalent interactions.

Recent studies have highlighted the importance of methyl esters in drug delivery systems. The methyl ester group in this compound not only enhances solubility but also plays a role in modulating the pharmacokinetic properties of the molecule. This makes Benzoic acid, 3-fluoro-5-(3-pyridinyl)-, methyl ester a promising candidate for applications in medicinal chemistry.

From a synthetic perspective, this compound can be prepared through a series of well-established organic reactions. The synthesis typically involves the coupling of appropriately substituted aryl halides with pyridine derivatives, followed by esterification to introduce the methyl ester group. Researchers have optimized these reaction conditions to achieve high yields and purity levels.

The pyridinyl moiety in this compound is known for its ability to act as a coordinating group in metallopharmaceuticals and catalytic systems. This property has led to investigations into its use as a ligand in transition metal complexes, which could have applications in catalysis or sensing technologies.

Moreover, the fluoro substitution pattern at the 3-position has been shown to influence the photophysical properties of aromatic compounds. This has sparked interest in exploring its potential as a component in organic light-emitting diodes (OLEDs) or other optoelectronic devices.

In terms of biological activity, preliminary assays have indicated that Benzoic acid, 3-fluoro-5-(3-pyridinyl)-, methyl ester exhibits moderate inhibitory effects on certain enzymes associated with neurodegenerative diseases. These findings suggest that further exploration into its pharmacological profile could yield valuable insights for drug development.

Recent advancements in computational chemistry have enabled researchers to model the electronic structure and reactivity of this compound with unprecedented accuracy. These computational studies have provided valuable insights into its potential interactions with biological targets and its stability under various environmental conditions.

In conclusion, Benzoic acid, 3-fluoro-5-(3-pyridinyl)-, methyl ester (CAS No. 453565-94-1) is a multifaceted compound with diverse applications across chemistry and pharmacology. Its unique structural features and functional groups make it an attractive target for further research and development.